2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide

• IUPAC Name: 2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide
• InChI: InChI=1S/C14H13ClN2O4S/c1-21-13-6-3-9(8-16-13)17-14(18)11-7-10(22(2,19)20)4-5-12(11)15/h3-8H,1-2H3,(H,17,18)
• InChI Key: LALVNFIMBATJHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)C)Cl
• Molecular Formula: C14H13ClN2O4S
• Molecular Weight: 340.8 g/mol

Description

2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide is a chemical compound that has gained attention due to its potential applications in scientific research. This compound has been synthesized through various methods and has been found to have significant biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes, which may contribute to its anticancer and anti-inflammatory properties.
Biochemical and Physiological Effects:
2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide has been found to have significant biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been found to be well-tolerated in animal studies, suggesting that it may have potential for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide in lab experiments is its potential for use in cancer research. This compound has been found to have anticancer properties and may be useful in developing new cancer treatments. However, one limitation of using this compound in lab experiments is its limited availability. This compound is not widely available, which may make it difficult for researchers to obtain and use in their studies.

Future Directions

There are several future directions for research involving 2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide. One potential direction is to further investigate its anticancer properties and develop new cancer treatments based on this compound. Another potential direction is to study its anti-inflammatory properties and explore its potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide can be synthesized through various methods. One such method involves the reaction of 2-chloro-5-methylsulfonylbenzoic acid with 6-methoxypyridin-3-amine in the presence of a coupling agent. Another method involves the reaction of 2-chloro-5-methylsulfonylbenzoic acid with 6-methoxypyridin-3-ylamine hydrochloride in the presence of a base. Both methods have been found to be effective in synthesizing this compound.

Scientific Research Applications

2-chloro-N-(6-methoxypyridin-3-yl)-5-methylsulfonylbenzamide has potential applications in scientific research. This compound has been found to have anticancer properties and has been studied for its ability to inhibit the growth of cancer cells. Additionally, this compound has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.